5-Methyl-2,3-dihydro-1,4-benzoxathiin-7-ol

• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol
• IUPAC Name: 5-methyl-2,3-dihydro-1,4-benzoxathiin-7-ol
• InChI: InChI=1S/C9H10O2S/c1-6-4-7(10)5-8-9(6)12-3-2-11-8/h4-5,10H,2-3H2,1H3
• InChI Key: FVBOXAKEXDLDKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1SCCO2)O

Description

5-Methyl-2,3-dihydro-1,4-benzoxathiin-7-ol is a useful research compound. Its molecular formula is C9H10O2S and its molecular weight is 182.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The allyl ether from stage (i) (1.40 g, 6.3 mmol) was dissolved in THF (63 mL) and treated with sodium borohydride (1.19 g, 31.5 mmol) followed by palladium tetrakis(triphenylphosphine) (730 mg, 0.63 mmol), and the mixture was heated to 40° C. overnight. After cooling to room temperature the THF was evaporated and the residue was partitioned between 2M NaOH (25 mL) and diethyl ether (25 mL). The aqueous layer was separated and the organic layer re-extracted with 2M NaOH (25 mL). The combined aqueous layers were acidified with concentrated hydrochloric acid to pH 7–8 and extracted with EtOAc (2×25 mL). The combined organic extracts were dried (MgSO4) and evaporated to a brown oil (10.73 g, 93%) of the desired title phenol; δH (CDCl3, 400 MHz) 2.17 (3H, s), 3.07 (2H, m), 4.33 (2H, m), 6.20 (1H, s), 6.31 (1H, s); MS m/z (TS+) 183 (MH+).